Cas no 884507-34-0 (4-(oxan-4-yloxy)benzonitrile)

4-(oxan-4-yloxy)benzonitrile structure
4-(oxan-4-yloxy)benzonitrile structure
Product Name:4-(oxan-4-yloxy)benzonitrile
CAS No:884507-34-0
MF:C12H13NO2
MW:203.237123250961
MDL:MFCD09025875
CID:710539
PubChem ID:24229527
Update Time:2025-04-19

4-(oxan-4-yloxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4-[(tetrahydro-2H-pyran-4-yl)oxy]-
    • 4-(oxan-4-yloxy)benzonitrile
    • 4-(TETRAHYDRO-2H-PYRAN-4-YLOXY)BENZONITRILE
    • 4-(tetrahydropyran-4-yloxy)benzonitrile
    • ITXQSYHCKPGZLV-UHFFFAOYSA-N
    • 4-((Tetrahydro-2H-pyran-4-yl)oxy)benzonitrile
    • CHEMBL4921395
    • MFCD09025875
    • 4-(tetrahydropyran-4-yloxy)benzonitrile, AldrichCPR
    • DTXSID40640242
    • FT-0741041
    • AKOS010539504
    • 884507-34-0
    • MS-22452
    • SCHEMBL2707675
    • 4-[(Oxan-4-yl)oxy]benzonitrile
    • EN300-88544
    • DB-077299
    • MDL： MFCD09025875
    • Inchi： 1S/C12H13NO2/c13-9-10-1-3-11(4-2-10)15-12-5-7-14-8-6-12/h1-4,12H,5-8H2
    • InChI Key： ITXQSYHCKPGZLV-UHFFFAOYSA-N
    • SMILES： O1CCC(CC1)OC1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 203.09500
  • Monoisotopic Mass: 203.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • Melting Point: 109 °C
  • PSA: 42.25000
  • LogP: 2.11608

4-(oxan-4-yloxy)benzonitrile Security Information

  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi

4-(oxan-4-yloxy)benzonitrile Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(oxan-4-yloxy)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T304305-50mg
4-(tetrahydropyran-4-yloxy)benzonitrile
 884507-34-0
50mg
 $ 50.00 2022-06-02
TRC
T304305-100mg
4-(tetrahydropyran-4-yloxy)benzonitrile
 884507-34-0
100mg
 $ 65.00 2022-06-02
TRC
T304305-500mg
4-(tetrahydropyran-4-yloxy)benzonitrile
 884507-34-0
500mg
 $ 185.00 2022-06-02
Apollo Scientific
OR42103-1g
4-(Tetrahydro-2H-pyran-4-yloxy)benzonitrile
 884507-34-0
1g
 £88.00 2024-05-25
Apollo Scientific
OR42103-5g
4-(Tetrahydro-2H-pyran-4-yloxy)benzonitrile
 884507-34-0
5g
 £334.00 2024-05-25
Chemenu
CM527372-1g
4-((Tetrahydro-2H-pyran-4-yl)oxy)benzonitrile
 884507-34-0 98%
1g
 $*** 2023-05-29
Chemenu
CM527372-5g
4-((Tetrahydro-2H-pyran-4-yl)oxy)benzonitrile
 884507-34-0 98%
5g
 $*** 2023-05-29
abcr
AB225104-5 g
4-(Tetrahydropyran-4-yloxy)benzonitrile, 95%; .
 884507-34-0 95%
5 g
 €296.50 2023-07-20
Enamine
EN300-88544-0.05g
4-(oxan-4-yloxy)benzonitrile
 884507-34-0 95%
0.05g
 $22.0 2023-09-01
Enamine
EN300-88544-0.1g
4-(oxan-4-yloxy)benzonitrile
 884507-34-0 95%
0.1g
 $34.0 2023-09-01

4-(oxan-4-yloxy)benzonitrile Related Literature

Related Categories

884507-34-0 (4-(oxan-4-yloxy)benzonitrile) Related Products

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.